Cas no 2803865-25-8 (3-Bromo-4-ethynyl-1,2-thiazole)

• Product Name: 3-Bromo-4-ethynyl-1,2-thiazole
• CAS No: 2803865-25-8
• MF: C₅H₂BrNS
• MW: 188.045078754425
• CID: 6302665
• PubChem ID: 165756419
• Update Time: 2025-05-25

3-Bromo-4-ethynyl-1,2-thiazole Chemical and Physical Properties

Names and Identifiers

• 2803865-25-8
• EN300-37466763
• 3-bromo-4-ethynyl-1,2-thiazole
• 3-Bromo-4-ethynyl-1,2-thiazole

• Inchi： 1S/C5H2BrNS/c1-2-4-3-8-7-5(4)6/h1,3H
• InChI Key： OFVIPQSILGNUCF-UHFFFAOYSA-N
• SMILES： BrC1C(C#C)=CSN=1

Computed Properties

• Exact Mass: 186.90913g/mol
• Monoisotopic Mass: 186.90913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 3-Bromo-4-ethynyl-1,2-thiazole

Research Briefing on 3-Bromo-4-ethynyl-1,2-thiazole (CAS: 2803865-25-8) in Chemical Biology and Pharmaceutical Applications

3-Bromo-4-ethynyl-1,2-thiazole (CAS: 2803865-25-8) is a heterocyclic compound that has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This compound, characterized by a bromo-substituted thiazole ring with an ethynyl functional group, serves as a versatile building block for the synthesis of complex molecules, particularly in the development of kinase inhibitors and other biologically active agents. Recent studies have highlighted its role in click chemistry reactions, enabling the rapid assembly of diverse molecular architectures for high-throughput screening and target identification.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 3-Bromo-4-ethynyl-1,2-thiazole as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The compound's ethynyl group facilitated efficient Sonogashira coupling reactions, allowing for the introduction of diverse pharmacophores. The resulting inhibitors demonstrated potent activity against BTK, a target implicated in autoimmune diseases and B-cell malignancies, with IC₅₀ values in the low nanomolar range. This study underscores the compound's utility in medicinal chemistry campaigns aimed at addressing unmet clinical needs.

Another notable application of 3-Bromo-4-ethynyl-1,2-thiazole was reported in a 2024 ACS Chemical Biology paper, where it was employed as a fluorescent probe for live-cell imaging. The bromo-thiazole core was functionalized with a fluorophore via copper-catalyzed azide-alkyne cycloaddition (CuAAC), enabling real-time visualization of intracellular targets. This approach provided insights into the subcellular localization of target proteins, offering a powerful tool for studying disease mechanisms and drug-target interactions. The study also highlighted the compound's stability under physiological conditions, a critical attribute for in vivo applications.

Recent advancements in synthetic methodologies have further expanded the utility of 3-Bromo-4-ethynyl-1,2-thiazole. A 2023 Organic Letters publication detailed a one-pot, transition-metal-free protocol for its derivatization, addressing challenges associated with traditional cross-coupling reactions. This method enabled the efficient synthesis of thiazole-based libraries with improved yields and reduced environmental impact, aligning with the growing emphasis on sustainable chemistry in pharmaceutical development. The study's findings are particularly relevant for industrial-scale applications, where scalability and cost-effectiveness are paramount.

Looking ahead, the unique properties of 3-Bromo-4-ethynyl-1,2-thiazole position it as a promising scaffold for the development of next-generation therapeutics. Ongoing research is exploring its potential in targeted protein degradation (PROTACs) and covalent inhibitor design, leveraging its reactive ethynyl group for irreversible target engagement. As the chemical biology field continues to evolve, this compound is expected to play an increasingly important role in bridging the gap between synthetic chemistry and biological discovery, offering new avenues for addressing complex disease targets.